Cas no 223553-34-2 (Benzamide,N,2,3-trimethyl-)

Benzamide,N,2,3-trimethyl- structure
Benzamide,N,2,3-trimethyl- structure
Product Name:Benzamide,N,2,3-trimethyl-
CAS No:223553-34-2
MF:C10H13NO
MW:163.216322660446
CID:244566
PubChem ID:17891410
Update Time:2025-04-19

Benzamide,N,2,3-trimethyl- Chemical and Physical Properties

Names and Identifiers

    • Benzamide,N,2,3-trimethyl-
    • Benzamide, N,2,3-trimethyl- (9CI)
    • N,2,3-trimethylbenzamide
    • DTXSID30591496
    • 223553-34-2
    • SCHEMBL4155499
    • N-methyl xylamide
    • Z32016671
    • AKOS008932943
    • N, 2, 3-trimethylbenzamide
    • Inchi: 1S/C10H13NO/c1-7-5-4-6-9(8(7)2)10(12)11-3/h4-6H,1-3H3,(H,11,12)
    • InChI Key: ZSQRWYLBOHBUFO-UHFFFAOYSA-N
    • SMILES: O=C(C1=CC=CC(C)=C1C)NC

Computed Properties

  • Exact Mass: 163.09979
  • Monoisotopic Mass: 163.099714038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 167
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 29.1Ų

Experimental Properties

  • PSA: 29.1
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